Cas no 2027373-47-1 (Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate)

• Product Name: Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate
• CAS No: 2027373-47-1
• MF: C₈H₇ClO₃S
• MW: 218.657380342484
• CID: 5792187
• PubChem ID: 155820737
• Update Time: 2025-06-12

Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate
• EN300-6417944
• 2027373-47-1
• Ethyl 2-chloro-α-oxo-3-thiopheneacetate

• Inchi： 1S/C8H7ClO3S/c1-2-12-8(11)6(10)5-3-4-13-7(5)9/h3-4H,2H2,1H3
• InChI Key： MNAYMFGOMUYPMD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)C(C(=O)OCC)=O

Computed Properties

• Exact Mass: 217.9804429g/mol
• Monoisotopic Mass: 217.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 304.5±27.0 °C(Predicted)

Additional information on Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate

Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate (CAS No. 2027373-47-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate, identified by its unique Chemical Abstracts Service Number CAS No. 2027373-47-1, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester has garnered attention due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. The compound's structural framework, featuring a thiophene ring substituted with a chlorine atom and connected to an acetoacetate moiety, makes it a valuable building block for medicinal chemists.

The utility of Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate stems from its ability to undergo a variety of chemical transformations, including nucleophilic substitution, condensation reactions, and cyclization processes. These reactions are pivotal in constructing more complex molecular architectures, which are often essential for achieving desired pharmacological properties. In recent years, the demand for this compound has surged, driven by its incorporation into novel drug candidates targeting diverse therapeutic areas.

One of the most compelling aspects of Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate is its role in the development of antimicrobial agents. The thiophene core is a common motif in many known antibiotics and antifungals, owing to its ability to interact with biological targets in unique ways. Researchers have leveraged this scaffold to design molecules with enhanced efficacy against resistant strains of pathogens. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against Gram-negative bacteria by inhibiting key enzymatic pathways.

Furthermore, Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate has found applications in the synthesis of anticancer drugs. The acetoacetate group provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores that can modulate receptor binding or metabolic stability. Recent investigations have highlighted its incorporation into kinase inhibitors, which are critical in targeted cancer therapies. These inhibitors often require precise molecular modifications to improve solubility and reduce off-target effects, making intermediates like Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate indispensable.

The compound's relevance extends beyond antimicrobial and anticancer applications. It has been utilized in the synthesis of neuroprotective agents, where the thiophene ring's ability to cross the blood-brain barrier is particularly advantageous. Additionally, its derivatives have shown potential in addressing neurodegenerative diseases by modulating neurotransmitter systems. The versatility of Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate lies in its adaptability to different synthetic strategies, enabling researchers to tailor molecular structures for specific biological outcomes.

In the context of drug discovery, the efficiency of synthetic routes is paramount. Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate offers a streamlined approach to accessing complex scaffolds, reducing the number of synthetic steps required compared to alternative methodologies. This efficiency not only accelerates the discovery process but also minimizes costs associated with multi-step syntheses. As such, it has become a preferred choice for pharmaceutical companies aiming to optimize their research and development pipelines.

The chemical properties of Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate also make it amenable to green chemistry principles. Efforts have been made to develop solvent-free or aqueous-based synthetic protocols that reduce environmental impact while maintaining high yields. These innovations align with the growing emphasis on sustainable practices within the pharmaceutical industry. By incorporating such compounds into their workflows, companies can demonstrate their commitment to responsible chemical management without compromising on performance.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate. Molecular modeling studies have provided insights into how structural modifications influence biological activity, enabling more rational drug design. These predictions are corroborated by experimental data, reinforcing the compound's importance as a scaffold for medicinal chemistry innovation. As computational tools continue to evolve, their integration with traditional synthetic approaches will likely unlock even greater potential for this versatile intermediate.

The future prospects for Ethyl 2-(2-chlorothiophen-3-yl)-2-oxoacetate are promising, with ongoing research exploring new therapeutic applications and synthetic methodologies. Its role as a key intermediate ensures its continued relevance in pharmaceutical development pipelines worldwide. As scientists uncover novel biological targets and refine synthetic techniques, compounds like this will remain at the forefront of innovation in drug discovery and development.